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Compound of Interest

Compound Name: Rubidium iodide

Cat. No.: B1230268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rubidium iodide (RbI), with the CAS number 7790-29-6, is an inorganic salt composed of

rubidium and iodine. It is a white crystalline solid with a high solubility in water. This compound

serves as a versatile precursor in the synthesis of other rubidium compounds and finds

applications in diverse fields such as medical imaging, laser technology, and quantum

computing. This technical guide provides an in-depth overview of the core properties,

experimental protocols, and key applications of rubidium iodide.

Core Properties of Rubidium Iodide
The physical and chemical properties of rubidium iodide are summarized in the tables below,

providing a ready reference for researchers.

Physical Properties
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Property Value Reference(s)

Molecular Formula RbI

Molar Mass 212.3723 g/mol

Appearance White crystalline solid

Melting Point 642 °C to 656 °C

Boiling Point 1300 °C to 1304 °C

Density 3.11 to 3.55 g/cm³

Solubility in Water 152 g/100 mL

Solubility in Ethanol Soluble

Refractive Index 1.647

Crystal Structure
Sodium chloride (rock salt)

structure

Chemical and Safety Properties
Property Value Reference(s)

Chemical Formula RbI

IUPAC Name rubidium(1+) iodide

InChI Key
WFUBYPSJBBQSOU-

UHFFFAOYSA-M

Stability
Stable, but hygroscopic and

air/light sensitive.

Incompatible Materials
Strong oxidizing agents,

Strong acids.

Hazard Statements

Not classified as hazardous

under GHS. May cause skin

and eye irritation upon contact.
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Experimental Protocols
Detailed methodologies for the synthesis, purification, and analysis of rubidium iodide are

crucial for its application in research and development.

Synthesis of Rubidium Iodide
Rubidium iodide can be synthesized through the neutralization of a rubidium base with

hydroiodic acid.

Protocol 1: From Rubidium Hydroxide

This protocol describes the synthesis of rubidium iodide from the reaction of rubidium

hydroxide with hydroiodic acid.

Materials:

Rubidium hydroxide (RbOH) solution (e.g., 50% w/w in water)

Hydroiodic acid (HI) (e.g., 57% w/w in water)

Deionized water

pH indicator paper or pH meter

Crystallizing dish

Stirring rod

Heating plate

Procedure:

In a well-ventilated fume hood, carefully add a stoichiometric amount of hydroiodic acid to

the rubidium hydroxide solution with constant stirring. The reaction is exothermic.

Monitor the pH of the solution. Continue adding hydroiodic acid dropwise until the solution is

neutral (pH ~7).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://www.benchchem.com/product/b1230268?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gently heat the resulting solution to evaporate some of the water and concentrate the

rubidium iodide solution.

Allow the concentrated solution to cool slowly to room temperature to facilitate the

crystallization of rubidium iodide.

Further cooling in an ice bath can be used to maximize the yield of crystals.

The resulting salt can then be purified by recrystallization.

Protocol 2: From Rubidium Carbonate

This protocol outlines the synthesis using rubidium carbonate and hydroiodic acid.

Materials:

Rubidium carbonate (Rb₂CO₃)

Hydroiodic acid (HI)

Deionized water

Procedure:

Dissolve a known amount of rubidium carbonate in deionized water in a flask.

Slowly add a stoichiometric amount of hydroiodic acid to the rubidium carbonate solution.

This will cause effervescence as carbon dioxide gas is released.

Continue adding the acid until the fizzing ceases and the solution becomes neutral.

Follow steps 3-6 from Protocol 1 to obtain and purify the rubidium iodide crystals.
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Synthesis and Purification of Rubidium Iodide
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Caption: Workflow for the synthesis and purification of rubidium iodide.
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Purification by Recrystallization
Recrystallization is a standard technique to purify solid compounds. The principle relies on the

difference in solubility of the compound and its impurities in a suitable solvent at different

temperatures.

Protocol:

Solvent Selection: Choose a solvent in which rubidium iodide is sparingly soluble at room

temperature but highly soluble at elevated temperatures. Water is a common solvent for the

recrystallization of alkali metal halides.

Dissolution: In a flask, add the crude rubidium iodide and a minimal amount of the chosen

solvent. Heat the mixture to the solvent's boiling point while stirring until all the rubidium
iodide has dissolved.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them. This step should be done quickly to prevent premature crystallization.

Cooling: Allow the hot, saturated solution to cool slowly and undisturbed to room

temperature. Slow cooling promotes the formation of large, pure crystals.

Ice Bath: Once the solution has reached room temperature, place it in an ice bath to

maximize the yield of crystals.

Filtration: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining

soluble impurities.

Drying: Dry the crystals in a desiccator or a vacuum oven at a low temperature.

Quantitative Analysis of Purity
The purity of the synthesized rubidium iodide can be determined by analyzing the iodide

content using ion chromatography.

Protocol:
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Standard Preparation: Prepare a series of standard solutions of known concentrations of a

certified iodide standard (e.g., from potassium iodide) in deionized water.

Sample Preparation: Accurately weigh a sample of the synthesized rubidium iodide and

dissolve it in a known volume of deionized water to create a stock solution. Further dilute the

stock solution to a concentration that falls within the range of the prepared standards.

Chromatographic Conditions:

Column: Anion-exchange column suitable for halide separation.

Mobile Phase: An appropriate eluent, such as a sodium carbonate/bicarbonate buffer.

Detection: Suppressed conductivity detection is commonly used for iodide analysis. UV

detection at around 226 nm is also an option.

Analysis: Inject the standard solutions and the sample solution into the ion chromatograph.

Quantification: Create a calibration curve by plotting the peak area of the iodide peak against

the concentration of the standard solutions. Determine the concentration of iodide in the

sample solution from the calibration curve and calculate the purity of the rubidium iodide.

Applications in Research and Drug Development
Rubidium iodide has several specialized applications in scientific research and has potential

relevance in drug development, primarily through its use in advanced imaging techniques.

Medical Imaging: Positron Emission Tomography (PET)
The radioisotope Rubidium-82 (⁸²Rb), which is obtained from a Strontium-82/Rubidium-82

(⁸²Sr/⁸²Rb) generator, is used as a radiotracer in myocardial perfusion imaging (MPI) with PET.

This non-invasive imaging technique is used to assess blood flow to the heart muscle, helping

to diagnose and manage coronary artery disease.

Experimental Workflow for ⁸²Rb PET Myocardial Perfusion Imaging:

The following diagram illustrates the general workflow for a rest/stress ⁸²Rb PET scan.
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Workflow for ⁸²Rb PET Myocardial Perfusion Imaging
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(e.g., fasting)

Rest Injection of ⁸²RbCl

⁸²Sr/⁸²Rb Generator

Elution of ⁸²RbCl
(Saline)

Stress Injection of ⁸²RbCl

Rest PET/CT Scan

Administer Pharmacological
Stress Agent

Image Reconstruction
and Analysis

Stress PET/CT Scan

Diagnosis/Prognosis

Click to download full resolution via product page

Caption: Workflow for ⁸²Rb PET myocardial perfusion imaging.
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Laser Technology
Rubidium vapor, which can be generated from rubidium iodide, is used as a gain medium in

diode-pumped alkali lasers (DPALs). These lasers are of interest due to their high quantum

efficiency and potential for high-power applications. The experimental setup typically involves a

heated cell containing the alkali metal vapor, which is then optically pumped by a diode laser.

Quantum Computing
Neutral rubidium atoms are a leading platform for quantum computing. Individual rubidium

atoms can be trapped in arrays of optical tweezers (highly focused laser beams) and their

quantum states can be manipulated with lasers to perform quantum computations. The ability

to precisely control individual atoms makes this approach highly scalable.

Logical Workflow for Trapping and Manipulating Rubidium Atoms for Quantum Computing:

The following diagram outlines the key steps involved in using rubidium atoms for quantum

computing.
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Workflow for Neutral Atom Quantum Computing with Rubidium
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Caption: Logical workflow for quantum computing with trapped rubidium atoms.
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Conclusion
Rubidium iodide is a compound with well-defined properties that make it valuable in both

fundamental research and applied technologies. Its synthesis and purification can be achieved

through straightforward chemical reactions and techniques. The applications of rubidium and its

isotopes, derived from or related to rubidium iodide, in advanced fields such as medical

imaging and quantum computing, highlight its importance in modern science and technology.

This guide provides a foundational understanding for researchers and professionals working

with this versatile inorganic salt.

To cite this document: BenchChem. [Rubidium Iodide (CAS 7790-29-6): A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230268#rubidium-iodide-cas-number-7790-29-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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